Cas no 160060-21-9 (ethyl 2-acetyl-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-acetyl-1,3-thiazole-4-carboxylate
• CAS No: 160060-21-9
• Molecular Formula: C₈H₉NO₃S
• Molecular Weight: 199.2270
• MDL: MFCD18833743
• CID: 109402
• PubChem ID: 9990348

ethyl 2-acetyl-1,3-thiazole-4-carboxylate Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 2-acetyl-, ethyl ester
• Ethyl 2-acetylthiazole-4-carboxylate
• ethyl 2-​acetyl-​1,​3-​thiazole-​4-​carboxylate
• ethyl 2-acetyl-1,3-thiazole-4-carboxylate
• 2-Acetyl-4-thiazolecarboxylicacidethylester
• 4-Thiazolecarboxylicacid,2-acetyl-,ethylester(9CI)
• 4-Thiazolecarboxylic acid, 2-acetyl-, ethyl ester
• AK348476
• 2-Acetylthiazole-4-carboxylic acid ethyl ester
• 4-thiazolecarboxylic acid,2-acetyl-,ethyl ester
• 2-ACETYL-4-THIAZOLECARBOXYLIC ACID ETHYL ESTER
• Ethyl2-acetylthiazole-4-carboxylate
• CS-0042756
• MFCD18833743
• AKOS023096184
• DS-12695
• 160060-21-9
• DTXSID70433760
• C73029
• AMY29110
• A927401
• BP-20663
• SCHEMBL1531795

• MDL： MFCD18833743
• InChIKey： WBRRJINEWZWGLJ-UHFFFAOYSA-N
• Inchi： 1S/C8H9NO3S/c1-3-12-8(11)6-4-13-7(9-6)5(2)10/h4H,3H2,1-2H3
• SMILES： S1C([H])=C(C(=O)OC([H])([H])C([H])([H])[H])N=C1C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 199.03037
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 199.03031432g/mol
• Heavy Atom Count: 13
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 84.5

Experimental Properties

• PSA: 56.26
• Boiling Point: 310.6±34.0°C at 760 mmHg